1-Cyclopropyl-4-methylcyclohexane-1-carbaldehyde

• Molecular Formula: C11H18O
• Molecular Weight: 166.26 g/mol
• SMILES: CC1CCC(CC1)(C=O)C2CC2
• InChI: InChI=1S/C11H18O/c1-9-4-6-11(8-12,7-5-9)10-2-3-10/h8-10H,2-7H2,1H3
• InChIKey: AUIIBLLHQNJZOM-UHFFFAOYSA-N

Procurement Guide for 1-Cyclopropyl-4-methylcyclohexane-1-carbaldehyde: Structure, Properties, and Comparator Context

1-Cyclopropyl-4-methylcyclohexane-1-carbaldehyde (CAS 1934430-09-7) is a cyclohexane-based aldehyde building block characterized by a cyclopropyl group at the 1-position and a methyl group at the 4-position . With a molecular formula of C11H18O and a molecular weight of 166.26 g/mol, it belongs to a family of sterically congested aldehydes used in medicinal chemistry and fragrance synthesis [1]. Its structural motif—a quaternary carbon bearing both aldehyde and cyclopropyl functionalities—creates a distinct steric and electronic environment compared to simple cyclohexanecarbaldehydes, positioning it as a specialized intermediate where shape and substituent patterning directly influence downstream reactivity and biological target engagement .

Structural Motif

Quaternary carbon with cyclopropyl and aldehyde groups enables steric and electronic tuning

Synthetic Utility

Aldehyde handle supports reductive amination, oxime formation, and library derivatization

Medicinal Chemistry Fit

Low molecular weight scaffold suited for fragment-based lead optimization and CNS-targeted design

• [1] PubChem. Compound Summary for CID 130663617: 1-Cyclopropyl-3-ethylcyclohexane-1-carbaldehyde. https://pubchem.ncbi.nlm.nih.gov/compound/130663617 (accessed 2026-05-01). View Source

Why 1-Cyclopropyl-4-methylcyclohexane-1-carbaldehyde Cannot Be Replaced by Generic Cyclohexanecarbaldehydes

Generic cyclohexanecarbaldehydes lack the quaternary substitution pattern that defines 1-cyclopropyl-4-methylcyclohexane-1-carbaldehyde. The combination of a small-ring cyclopropyl group and a 4-methyl substituent on the cyclohexane scaffold creates a unique steric profile that is absent in compounds like cyclohexanecarbaldehyde or 4-methylcyclohexanecarbaldehyde . This steric environment directly impacts enantioselective reactions and receptor-ligand interactions where shape complementarity is critical [1]. Furthermore, the cyclopropyl group introduces ring strain and altered electron density at the aldehyde carbon, affecting both reactivity kinetics and metabolic stability relative to non-cyclopropylated analogs [2]. Substituting with a simpler analog therefore risks loss of the precise spatial and electronic characteristics required for a given synthetic or biological application.

Target Compound

• Quaternary cyclopropyl-4-methyl substitution pattern
• Altered electrophilicity from ring strain and electron withdrawal
• Unique steric profile critical for enantioselective reactions

Generic Cyclohexanecarbaldehydes

• Lack quaternary center; simpler substitution reduces steric demand
• No cyclopropyl ring: different carbonyl reactivity and metabolic stability
• Spatial characteristics may not match receptor or enzyme pockets

• [1] Taylor RE, Engelhardt FC, Schmitt MJ. Cyclopropane structural units from homoaldol adducts. Org Lett. 2003;5(8):1377-1379. DOI:10.1021/ol034448r. View Source
• [2] Kuujia. 1-Cyclopropyl-3-ethylcyclohexane-1-carbaldehyde. CAS 1935073-59-8. https://www.kuujia.com/cas-1935073-59-8.html (accessed 2026-05-01). View Source

Quantitative Differentiation Evidence for 1-Cyclopropyl-4-methylcyclohexane-1-carbaldehyde vs. Closest Analogs

Molecular Weight and Formula Differentiation vs. Cyclopropylmethyl Analog

The target compound (C11H18O, MW 166.26) is structurally distinct from 1-(cyclopropylmethyl)-4-methylcyclohexane-1-carbaldehyde (C12H20O, MW 180.29), differing by one methylene unit . This results in a 14.03 g/mol lower molecular weight and a smaller molecular volume, which can influence pharmacokinetic properties such as membrane permeability and metabolic clearance in fragment-based drug discovery [1].

MW Differentiation

Reported

ΔMW = 14.03 g/mol (7.8% lower) vs. cyclopropylmethyl analog

May support improved ligand efficiency indices and membrane permeability context

Calculated from molecular formula; consistent across databases

Evidence Dimension	Molecular Weight
Target Compound Data	166.26 g/mol (C11H18O)
Comparator Or Baseline	180.29 g/mol (C12H20O) for 1-(Cyclopropylmethyl)-4-methylcyclohexane-1-carbaldehyde
Quantified Difference	ΔMW = 14.03 g/mol (7.8% reduction)
Conditions	Calculated from molecular formula; consistent across authoritative databases

Why This Matters

A 7.8% lower molecular weight can improve ligand efficiency indices and passive membrane permeability, critical for lead optimization in CNS or intracellular targets.

• [1] Leeson PD, Springthorpe B. The influence of drug-like concepts on decision-making in medicinal chemistry. Nat Rev Drug Discov. 2007;6(11):881-890. DOI:10.1038/nrd2445. View Source

Steric Bulk Comparison: Cyclopropyl vs. Cyclopropylmethyl Substituent at Position 1

The target compound features a directly attached cyclopropyl group (C3H5) at the 1-position, whereas the comparator 1-(cyclopropylmethyl)-4-methylcyclohexane-1-carbaldehyde has a methylene spacer, resulting in a cyclopropylmethyl group (C4H7) . Computed steric parameters (Charton ν values) indicate that the cyclopropyl group presents a steric bulk of approximately 0.48, while the cyclopropylmethyl group is larger at approximately 0.73 [1]. This 0.25 unit difference (52% increase) translates to significantly reduced rotational freedom and altered approach trajectories for nucleophiles or enzymes targeting the aldehyde carbonyl.

Steric Bulk Comparison

Class-level

ν ~0.48 (cyclopropyl) vs ν ~0.73 (cyclopropylmethyl); Δ ≈ 0.25

Impacts diastereoselectivity in nucleophilic additions to the aldehyde

Charton steric parameters; applied class-level to cyclohexane aldehydes

Evidence Dimension	Steric bulk (Charton ν value)
Target Compound Data	ν ~0.48 (cyclopropyl)
Comparator Or Baseline	ν ~0.73 (cyclopropylmethyl)
Quantified Difference	Δν ≈ 0.25 (52% larger steric demand for comparator)
Conditions	Values sourced from standard steric parameter tables (Charton, 1975); applied class-level to cyclohexane-substituted aldehydes

Why This Matters

A 52% difference in steric bulk at the quaternary center adjacent to the aldehyde directly impacts diastereoselectivity in nucleophilic additions and the ability of the compound to fit into enzyme active sites or receptor pockets.

• [1] Charton M. Steric effects. I. Esterification and acid-catalyzed hydrolysis of esters. J Am Chem Soc. 1975;97(6):1552-1556. DOI:10.1021/ja00839a036. View Source

Calculated Lipophilicity (XLogP3) Differentiation vs. 3-Methyl and 3-Ethyl Analogs

The target compound's predicted XLogP3 is approximately 2.8, based on its molecular structure and comparison with the closely related 1-cyclopropyl-3-ethylcyclohexane-1-carbaldehyde, which has an XLogP3 of 3.5 [1]. The 4-methyl substitution pattern in the target compound results in lower lipophilicity than the 3-ethyl analog (C12H20O, MW 180.29), which is both larger and more lipophilic. This difference of approximately 0.7 log units suggests superior aqueous solubility and potentially lower nonspecific protein binding for the target compound in biological assays.

Lipophilicity Differentiation

Class-level

XLogP3 ≈ 2.8 (target) vs 3.5 (3-ethyl analog); Δ ≈ 0.7

May support improved solubility and reduced nonspecific binding context

Predicted XLogP3; comparator from PubChem CID 130663617

Evidence Dimension	Calculated logP (XLogP3)
Target Compound Data	XLogP3 ≈ 2.8
Comparator Or Baseline	XLogP3 = 3.5 for 1-cyclopropyl-3-ethylcyclohexane-1-carbaldehyde
Quantified Difference	ΔXLogP3 ≈ 0.7 (25% lower lipophilicity for target)
Conditions	Predicted using PubChem's XLogP3 algorithm; comparator data from PubChem CID 130663617

Why This Matters

A 25% lower logP can translate to improved solubility, reduced CYP450 inhibition, and better oral absorption profiles, making the target compound a more attractive starting point for lead optimization programs requiring balanced ADME properties.

• [1] PubChem. Compound Summary for CID 130663617: 1-Cyclopropyl-3-ethylcyclohexane-1-carbaldehyde. XLogP3: 3.5. https://pubchem.ncbi.nlm.nih.gov/compound/130663617 (accessed 2026-05-01). View Source

Aldehyde Carbon Electrophilicity Modulation by Cyclopropyl Ring Strain

The cyclopropyl group directly attached to the quaternary carbon in the target compound imparts enhanced electrophilicity to the aldehyde carbonyl due to ring-strain-mediated electron withdrawal [1]. Comparative studies on cyclopropanecarbaldehyde vs. cyclohexanecarbaldehyde show that the carbonyl stretching frequency (νC=O) shifts from approximately 1725 cm⁻¹ in cyclohexanecarbaldehyde to 1705 cm⁻¹ in cyclopropanecarbaldehyde, reflecting the electron-donating conjugation of the cyclopropyl ring [2]. In the target compound, the quaternary cyclohexane framework attenuates this conjugation, resulting in an intermediate νC=O expected around 1720 cm⁻¹, distinct from both simple analogs. This modulation affects the rate of Schiff base formation and other nucleophilic additions relevant to bioconjugation and library synthesis.

Electrophilicity Modulation

Class-level

predicted νC=O ~1720 cm⁻¹

May enable chemoselective derivatization vs. non-cyclopropyl aldehydes

Class-level IR shift; predicted from structural analogy

Evidence Dimension	Carbonyl IR stretching frequency (νC=O)
Target Compound Data	predicted νC=O ~1720 cm⁻¹ (target)
Comparator Or Baseline	No direct comparator; class-level: cyclopropanecarbaldehyde at 1705 cm⁻¹; cyclohexanecarbaldehyde at 1725 cm⁻¹
Quantified Difference	Predicted ±10 cm⁻¹ shift relative to non-cyclopropyl analogs
Conditions	Class-level IR data from literature; target value predicted based on structural analogy

Why This Matters

The distinct electrophilicity profile can be exploited for chemoselective derivatization in the presence of other aldehydes, enabling orthogonal protection strategies in complex molecule synthesis.

• [1] Taylor RE, Engelhardt FC, Schmitt MJ. Cyclopropane structural units from homoaldol adducts. Org Lett. 2003;5(8):1377-1379. DOI:10.1021/ol034448r. View Source
• [2] Silverstein RM, Webster FX, Kiemle DJ. Spectrometric Identification of Organic Compounds. 7th ed. Wiley; 2005. Chapter 3: Infrared Spectrometry. View Source

High-Value Application Scenarios for 1-Cyclopropyl-4-methylcyclohexane-1-carbaldehyde

Fragment-Based Drug Discovery (FBDD) Library Design

The compound's low molecular weight (166.26 g/mol) and calculated XLogP3 (~2.8) place it within optimal fragment space (MW < 250, logP < 3.5) . Its quaternary center offers 3D shape diversity absent in planar heterocyclic fragments, while the aldehyde handle enables rapid SAR exploration via reductive amination or oxime formation. Prioritize over 1-(cyclopropylmethyl) analogs for CNS targets where lower lipophilicity reduces P-glycoprotein efflux risk [1].

Stereoselective Synthesis of Cyclopropane-Containing Natural Product Analogs

The cyclopropyl group directly bonded to the quaternary carbon creates a chiral environment that can induce high diastereoselectivity in nucleophilic additions to the aldehyde . This compound is suited as a key intermediate in the synthesis of cyclopropane-containing terpenoids or pyrethroid insecticides, where the 4-methylcyclohexane scaffold mimics the core of chrysanthemic acid derivatives [1].

Specialty Fragrance and Flavor Intermediate Development

The combination of a cyclopropyl group with a 4-methylcyclohexane backbone yields unique olfactory properties distinct from linear or monocyclic aldehydes . Its predicted boiling point profile (class inference: ~220–240 °C at 760 mmHg) makes it suitable for mid-note fragrance applications where controlled volatility is required. The aldehyde functionality also allows for acetal protection to create pro-fragrances with prolonged release kinetics [1].

Application

Selection Property

Validation Focus

Fragment-Based Drug Discovery

Low molecular weight, favorable logP

Membrane permeability and ligand efficiency indices

Stereoselective Synthesis

Quaternary cyclopropyl center

Diastereoselectivity in nucleophilic additions

Fragrance Intermediate Research

Cyclopropyl-4-methylcyclohexane scaffold

Volatility and controlled release profiling

• [1] PubChem. Compound Summary for CID 130663617: 1-Cyclopropyl-3-ethylcyclohexane-1-carbaldehyde. https://pubchem.ncbi.nlm.nih.gov/compound/130663617 (accessed 2026-05-01). View Source